2-(2,1,3-Benzothiadiazole-4-sulfonamido)-N-(2-ethyl-6-methylphenyl)-2-phenylacetamide

• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-ylsulfonylamino)-N-(2-ethyl-6-methylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C23H22N4O3S2/c1-3-16-12-7-9-15(2)20(16)24-23(28)21(17-10-5-4-6-11-17)27-32(29,30)19-14-8-13-18-22(19)26-31-25-18/h4-14,21,27H,3H2,1-2H3,(H,24,28)
• InChI Key: PAVOYTTVGMVBBY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC4=NSN=C43)C

Description

This compound features a benzothiadiazole core substituted with a sulfonamido group at position 4, linked to a phenylacetamide scaffold. The acetamide nitrogen is further substituted with a 2-ethyl-6-methylphenyl group, introducing steric bulk and hydrophobicity.

Biological Activity

The compound 2-(2,1,3-benzothiadiazole-4-sulfonamido)-N-(2-ethyl-6-methylphenyl)-2-phenylacetamide is a derivative of benzothiadiazole, a class of compounds known for their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties based on recent research findings.

• Molecular Formula : C18H20N4O2S2
• Molecular Weight : 466.6 g/mol
• CAS Number : 20856933

Antimicrobial Activity

Benzothiadiazole derivatives have been extensively studied for their antimicrobial properties. In a comparative study, various substituted benzothiazoles exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Compounds derived from benzothiadiazole showed varying degrees of effectiveness, with some compounds demonstrating potent activity comparable to standard antibiotics .

Compound	Activity Type	Target Organisms	Effectiveness
3c	Antibacterial	Gram-positive	High
3h	Antibacterial	Gram-negative	Moderate

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzothiadiazole derivatives. The compound has been evaluated against several cancer cell lines, including human epidermoid carcinoma (A431) and non-small cell lung cancer (A549). The MTT assay demonstrated that this compound significantly inhibited cell proliferation and induced apoptosis in these cancer cell lines .

The following table summarizes key findings from various studies:

Study Reference	Cell Line	IC50 (µM)	Mechanism of Action
Kamal et al.	A431	1.5	Apoptosis induction
Noolvi et al.	A549	2.0	Cell cycle arrest
El-Helby et al.	H1299	1.8	Inhibition of IL-6

Anti-inflammatory Activity

The anti-inflammatory effects of benzothiadiazole derivatives are also noteworthy. In vitro studies have shown that these compounds can reduce the expression levels of inflammatory markers such as IL-6 and TNF-α in macrophage cell lines (RAW264.7) upon treatment with the compound . This suggests potential therapeutic applications in inflammatory diseases.

Case Studies

• Antimicrobial Evaluation : In a study assessing the antibacterial effects of various benzothiazole derivatives, the specific compound was found to possess significant activity against resistant strains of bacteria, indicating its potential as a lead compound for antibiotic development .
• Anticancer Efficacy : A series of experiments conducted on different cancer cell lines revealed that the compound effectively inhibited tumor growth and induced apoptosis at low concentrations, making it a promising candidate for further development in cancer therapy .
• Inflammation Reduction : Research indicated that treatment with this compound led to a marked decrease in inflammatory cytokines in vitro, suggesting its utility in managing chronic inflammatory conditions .

Scientific Research Applications

Research has demonstrated that this compound exhibits significant biological activities:

Enzyme Inhibition

Studies have shown that derivatives of benzothiadiazole can act as inhibitors for various enzymes, including:

• α-Glucosidase : Important for the management of Type 2 Diabetes Mellitus (T2DM) by inhibiting carbohydrate absorption.
• Acetylcholinesterase : Associated with Alzheimer's disease treatment by preventing the breakdown of acetylcholine.

In silico studies suggest that modifications to the benzothiadiazole core can enhance binding affinities to these enzymes, which may lead to promising therapeutic agents for metabolic disorders and neurodegenerative diseases .

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties against a range of pathogens:

• Bacterial Strains : Exhibited significant activity against both Gram-positive and Gram-negative bacteria.
• Fungal Strains : Demonstrated antifungal effects against common pathogens such as Candida albicans and Aspergillus niger.

The Minimum Inhibitory Concentration (MIC) values indicate potent antimicrobial effects comparable to standard drugs .

Case Studies

Several case studies illustrate the practical applications of this compound:

Case Study 1: Antidiabetic Potential

A study investigated the effect of benzothiadiazole derivatives on glucose metabolism in diabetic models. The results indicated that the compound significantly reduced blood glucose levels by inhibiting α-glucosidase activity, providing a potential therapeutic pathway for T2DM management .

Case Study 2: Neuroprotective Effects

Research focused on evaluating the neuroprotective effects of this compound in models of Alzheimer’s disease. The findings revealed that it could enhance cognitive function by inhibiting acetylcholinesterase, thus increasing acetylcholine levels in the brain .

Comparative Data Table

Application Area	Activity Type	MIC (µM)	IC50 (µM)	Reference
Antimicrobial	Gram-positive bacteria	1.27	N/A
	Gram-negative bacteria	1.43	N/A
	Fungal strains	1.30	N/A
Enzyme Inhibition	α-Glucosidase	N/A	5.85
	Acetylcholinesterase	N/A	4.53

Comparison with Similar Compounds

Substituent Variations on the Benzothiadiazole/Benzothiazole Core

• Trifluoromethyl and Trifluoromethoxy Derivatives: Compounds such as N-(6-trifluoromethylbenzothiazole-2-yl)-2-phenylacetamide (, Compound 12) and N-(6-trifluoromethoxybenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide (, Compound 11) feature electron-withdrawing substituents on the benzothiazole ring. These groups enhance metabolic stability but reduce synthetic yields (e.g., 19% for Compound 13) compared to non-halogenated analogs .
• Amino and Acetamido Modifications: 2-Acetamido-N-[4-(pyridine-2-sulfonamido)phenyl]benzo[d]thiazole-6-carboxamide () introduces a carboxamide at position 6 and a pyridine-sulfonamido group, enhancing hydrogen-bonding capacity. This contrasts with the target compound’s simpler sulfonamido linkage .

Variations in the Acetamide Side Chain

• In contrast, N-(2-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-1,3-benzothiazol-6-yl)-2-phenoxyacetamide () incorporates a phenoxy group and a sulfanyl bridge, increasing molecular weight (477.6 g/mol) and altering solubility (predicted pKa 12.08) .

Q & A

Q. What are the standard synthetic routes for 2-(2,1,3-benzothiadiazole-4-sulfonamido)-N-(2-ethyl-6-methylphenyl)-2-phenylacetamide?

The synthesis typically involves multi-step nucleophilic substitutions and coupling reactions. Key steps include:

• Sulfonamide Formation : Reacting the benzothiadiazole sulfonyl chloride intermediate with the appropriate amine (e.g., 2-ethyl-6-methylaniline) under basic conditions (e.g., triethylamine or NaOH) in polar aprotic solvents like dichloromethane or DMF .
• Acetamide Coupling : Introducing the phenylacetamide moiety via carbodiimide-mediated coupling (e.g., EDC/HOBt) to ensure high regioselectivity .
• Purification : Column chromatography or recrystallization is used to isolate the product, with yields optimized by controlling reaction temperature (0–25°C) and pH (neutral to slightly basic) .

Q. How is the compound characterized spectroscopically?

Structural validation relies on:

• NMR : $^1H$- and $^{13}C$-NMR identify proton environments (e.g., sulfonamide NH at δ 10–12 ppm, aromatic protons at δ 6.5–8.5 ppm) and carbon backbone .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]$^+$ at m/z 478.12) and fragmentation patterns .
• FT-IR : Peaks at 1650–1700 cm$^{-1}$ (amide C=O) and 1150–1250 cm$^{-1}$ (S=O stretching) verify functional groups .

Q. What biological assays are commonly used to evaluate its activity?

Initial screening includes:

• Enzyme Inhibition Assays : Testing against kinases or proteases via fluorometric/colorimetric substrates (e.g., IC$_{50}$ determination) .
• Antimicrobial Susceptibility Testing : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria .
• Cytotoxicity Profiling : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess apoptosis induction .

Advanced Research Questions

Q. How can computational methods optimize the synthesis and predict reactivity?

Quantum mechanical calculations (e.g., DFT) model transition states to identify energetically favorable pathways. For example:

• Reaction Path Search : ICReDD’s approach uses quantum chemistry to predict regioselectivity in sulfonamide formation, reducing trial-and-error experimentation .
• Solvent Effects : COSMO-RS simulations guide solvent selection by calculating solvation free energies, improving yield in polar aprotic media .
• Catalyst Design : Molecular docking identifies catalysts (e.g., Pd-based) for cross-coupling steps, validated via Hammett plots .

Q. How to resolve discrepancies in biological activity data across similar analogs?

Contradictions arise from structural variations (e.g., fluorination vs. chlorination). Strategies include:

• SAR Analysis : Compare analogs (e.g., 4-fluorophenyl vs. 4-chlorophenyl derivatives) to isolate substituent effects on bioactivity .
• Binding Free Energy Calculations : MM/PBSA or MM/GBSA quantify target-ligand interactions (e.g., benzothiadiazole sulfonamides vs. kinase ATP-binding sites) .
• Metabolite Profiling : LC-MS/MS identifies active metabolites that may contribute to observed discrepancies .

Q. What challenges exist in achieving stereochemical control during synthesis?

The compound’s stereogenic center (C2 of phenylacetamide) requires:

• Chiral Auxiliaries : Use of Evans oxazolidinones or Oppolzer’s sultams to enforce (S)-configuration, as confirmed by X-ray crystallography .
• Chiral Chromatography : Preparative HPLC with amylose-based columns to resolve enantiomers (e.g., >99% ee) .
• Kinetic Resolution : Lipase-catalyzed acylations selectively hydrolyze undesired enantiomers .

Q. How do solvent and temperature affect reaction kinetics in large-scale synthesis?

• Arrhenius Analysis : Determines activation energy (E$_a$) for key steps (e.g., sulfonamide formation in DMF: E$_a$ ≈ 50 kJ/mol) .
• Scale-Up Challenges : Exothermicity in nitro-group reductions requires jacketed reactors with precise temperature control (-10°C to 0°C) to prevent side reactions .
• Process Analytical Technology (PAT) : In-line FTIR monitors reaction progress, enabling real-time adjustments to solvent ratios (e.g., THF:H$_2$O) .

Methodological Tables

Q. Table 1: Key Synthetic Parameters

Step	Reagents/Conditions	Yield (%)	Reference
Sulfonamide Formation	Benzothiadiazole sulfonyl chloride, Et$_3$N, DCM, 0°C	75–80
Acetamide Coupling	EDC, HOBt, DMF, rt	65–70
Purification	Silica gel (hexane:EtOAc = 3:1)	>95 purity

Q. Table 2: Computational Tools for Reaction Optimization

Method	Application	Software/Platform	Reference
DFT (B3LYP/6-31G*)	Transition state modeling	Gaussian 16
COSMO-RS	Solvent selection	COSMOtherm
Molecular Dynamics	Binding free energy calculations	GROMACS